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Compound of Interest

Compound Name: 2-Ethyl-4-methylpentan-1-ol

Cat. No.: B056435 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 2-Ethyl-4-methylpentan-1-
ol: Boiling and Melting Point Analysis

Introduction to 2-Ethyl-4-methylpentan-1-ol
2-Ethyl-4-methylpentan-1-ol (CAS No: 106-67-2) is a primary alcohol with a branched-chain

structure.[1][2][3][4] As a C8 alcohol, its physical and chemical properties are dictated by the

presence of a hydroxyl (-OH) functional group and its specific isomeric arrangement.[5] This

compound, also known as 2-ethylisohexanol, is relevant in various industrial and research

settings, including its use as a solvent and as a volatile chemical marker for diagnosing ratoon

stunting disease in sugarcane.[2][3][5] Understanding its fundamental physicochemical

properties, such as boiling and melting points, is critical for professionals in chemical synthesis,

drug development, and materials science for ensuring process safety, predicting reaction

kinetics, and establishing purity criteria.

Core Physicochemical Properties
The essential physicochemical data for 2-Ethyl-4-methylpentan-1-ol are summarized below.

These values are foundational for its handling, application, and purification.
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Property Value Source(s)

IUPAC Name 2-ethyl-4-methylpentan-1-ol [4]

CAS Number 106-67-2 [1][2][5]

Molecular Formula C₈H₁₈O [2][5][6]

Molecular Weight 130.23 g/mol [2][5][6]

Boiling Point
171.0°C - 176.5°C at 760

mmHg
[1][2][6][7]

Melting Point -61.15°C (estimate) [2][3][6]

Density ~0.826 - 0.83 g/cm³ [2][5]

Physical Form Colorless Oil / Liquid [2][8]

Theoretical Framework: The Determinants of
Physical State Transitions
The boiling and melting points of a substance are direct reflections of the energy required to

overcome the intermolecular forces holding its molecules together in the liquid and solid states,

respectively. For an alcohol like 2-Ethyl-4-methylpentan-1-ol, these properties are governed

by a combination of strong hydrogen bonds and weaker van der Waals forces, all influenced by

its unique molecular structure.

Intermolecular Forces and Their Influence
Hydrogen Bonding: The defining feature of alcohols is the hydroxyl (-OH) group, which

enables strong intermolecular hydrogen bonding.[9][10] The partially positive hydrogen atom

of one molecule is strongly attracted to the lone pair of electrons on the highly

electronegative oxygen atom of a neighboring molecule. These bonds require significantly

more energy to overcome than the forces present in alkanes of similar molecular weight,

resulting in substantially higher boiling points for alcohols.[11]

Van der Waals Forces: In addition to hydrogen bonds, van der Waals dispersion forces exist

due to temporary fluctuations in electron density around the molecule.[12] The magnitude of
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these forces increases with the size of the molecule (number of electrons) and the surface

area available for interaction.[9] For 2-Ethyl-4-methylpentan-1-ol, the eight-carbon chain

contributes significantly to the overall van der Waals attractions.[12]

The Role of Molecular Structure
The specific arrangement of atoms in 2-Ethyl-4-methylpentan-1-ol introduces nuances to how

intermolecular forces manifest:

Chain Length: Generally, as the carbon chain length increases in a homologous series of

primary alcohols, the boiling point rises.[9][11] This is due to the increased number of

electrons and larger surface area, which strengthens the cumulative van der Waals forces.

[12]

Branching: The presence of ethyl and methyl branches in the carbon chain tends to lower the

boiling point compared to a straight-chain isomer like 1-octanol (Boiling Point: ~195°C).

Branching creates a more compact, spherical molecular shape, which reduces the effective

surface area for intermolecular contact.[11] This decrease in contact area weakens the van

der Waals forces, requiring less energy for the substance to transition into the vapor phase.

Experimental Determination Protocols
Accurate determination of boiling and melting points is a fundamental laboratory practice for

identifying compounds and assessing their purity.[13] Impurities typically cause a depression of

the melting point and a broadening of the melting range.[14][15]

Determining the Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[13][16] This can be determined through several methods,

including distillation or, for smaller sample volumes, the capillary method (micro-boiling point

determination).[17][18]

Protocol: Micro-Boiling Point Determination using a Melting Point Apparatus

Sample Preparation: Place a few milliliters of 2-Ethyl-4-methylpentan-1-ol into a small

fusion tube.
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Capillary Insertion: Take a standard melting point capillary tube and seal one end using a

flame.[19] Place the sealed capillary tube into the fusion tube with the open end submerged

in the liquid.

Apparatus Setup: Insert the fusion tube assembly into the heating block of a modern melting

point apparatus. A thermometer should be positioned to accurately measure the temperature

of the block.[19]

Heating: Begin heating the block. Initially, a stream of bubbles will emerge from the capillary

as trapped air expands and is expelled.[17]

Observation: Continue heating until a rapid and continuous stream of bubbles emerges from

the capillary tip. This indicates the liquid is at a temperature above its boiling point.

Cooling and Measurement: Turn off the heat and allow the apparatus to cool slowly. The

boiling point is the temperature at which the bubble stream stops and the liquid is just drawn

back into the capillary tube.[17] This is the point where the external pressure equals the

vapor pressure of the substance.

Verification: For accuracy, repeat the determination until two consistent values are obtained.
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Prepare Sample:
Fill fusion tube with liquid

Assemble:
Invert capillary into fusion tube

Prepare Capillary:
Seal one end of a capillary tube

Insert into Apparatus:
Place assembly in heating block

Heat Sample:
Observe initial air expulsion

Identify Boiling:
Note rapid, continuous bubbling

Cool System Slowly

Record Temperature:
Liquid enters capillary

Result:
Boiling Point Determined
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Prepare Sample:
Dry and powder the solid

Load Capillary Tube
(2-3 mm height)

Compact Sample
at sealed end

Insert into Apparatus

Set Heating Program:
Rapid ramp to T_approx - 20°C

Slow ramp (1-2°C/min)

Observe and Record Range:
T_start (first droplet)

T_end (all liquid)

Result:
Melting Point Range

Click to download full resolution via product page

Caption: Workflow for melting point determination.

Applications and Significance in Research and
Development
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The physical properties of 2-Ethyl-4-methylpentan-1-ol are directly linked to its utility.

Solvent Applications: Its liquid state over a wide temperature range and its identity as a

primary alcohol make it a potentially useful solvent in industrial applications and chemical

synthesis. [5]* Diagnostic Marker: It has been identified as a volatile chemical that can be

used in the diagnosis of ratoon stunting disease in sugarcane, highlighting its relevance in

agricultural science. [2][3]* Purity and Process Control: For drug development professionals,

the boiling point is a crucial parameter for purification via distillation. A sharp boiling point at a

specific pressure indicates a high degree of purity. The melting point serves as a key

identifier and a strict criterion for the purity of solid intermediates or final products. [14]

Conclusion
2-Ethyl-4-methylpentan-1-ol possesses a boiling point in the range of 171-176.5°C and an

estimated melting point of -61.15°C. These values are a direct consequence of the interplay

between strong intermolecular hydrogen bonding conferred by its hydroxyl group and the van

der Waals forces influenced by its branched C8 structure. The established protocols for

determining these physical constants are essential for ensuring the identity, purity, and proper

application of this compound in scientific and industrial endeavors.

References
Human Metabolome Database. (2012). Showing metabocard for 2-Ethyl-4-methyl-1-pentanol
(HMDB0013818). [Link]
The Good Scents Company. (n.d.). 2-ethyl-4-methyl-1-pentanol, 106-67-2. [Link]
Westlab Canada. (2023). Measuring the Melting Point. [Link]
JoVE. (2020). Video: Boiling Points - Concept. [Link]
University of Calgary. (n.d.).
SSERC. (n.d.).
University of Calgary. (n.d.).
Austin Community College. (n.d.). Experiment 1 - Melting Points. [Link]
Cheméo. (n.d.). Chemical Properties of 1-Pentanol, 2-ethyl-4-methyl- (CAS 106-67-2). [Link]
BYJU'S. (n.d.). Determination Of Boiling Point Of An Organic Compound Experiment. [Link]
GeeksforGeeks. (2025). Determination of Boiling Point of Organic Compounds. [Link]
Chemistry LibreTexts. (2020). 13.3: Physical Properties of Alcohols. [Link]
BYJU'S. (n.d.). The physical and chemical properties of alcohols are mainly due to the
presence of hydroxyl group. [Link]
Chemistry LibreTexts. (2022). 6.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b056435?utm_src=pdf-body
https://www.biosynth.com/p/AAA10667/106-67-2-2-ethyl-4-methyl-1-pentanol
https://m.chemicalbook.com/ProductChemicalPropertiesCB9934016_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9934016.htm
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/product/b056435?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemguide. (n.d.). an introduction to alcohols. [Link]
PubChem. (n.d.). 2-Ethyl-4-methylpentanol | C8H18O | CID 7821. [Link]
Chemistry LibreTexts. (2022). 14.3: Physical Properties of Alcohols. [Link]
Vedantu. (n.d.). Boiling Point: Meaning, Examples & Factors. [Link]
Chemsrc. (2025). 2-Ethyl-4-methyl-1-pentanol | CAS#:106-67-2. [Link]
FlavScents. (n.d.). 2-ethyl-4-methyl-1-pentanol. [Link]
NIST. (n.d.). 1-Pentanol, 2-ethyl-4-methyl-. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Human Metabolome Database: Showing metabocard for 2-Ethyl-4-methyl-1-pentanol
(HMDB0013818) [hmdb.ca]

2. 2-ethyl-4-methylpentan-1-ol CAS#: 106-67-2 [m.chemicalbook.com]

3. 2-ethyl-4-methylpentan-1-ol | 106-67-2 [chemicalbook.com]

4. 2-Ethyl-4-methylpentanol | C8H18O | CID 7821 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. 2-Ethyl-4-methyl-1-pentanol | 106-67-2 | AAA10667 [biosynth.com]

6. guidechem.com [guidechem.com]

7. 2-ethyl-4-methyl-1-pentanol, 106-67-2 [thegoodscentscompany.com]

8. 2-Ethyl-4-methylpentan-1-ol | 106-67-2 [sigmaaldrich.com]

9. chem.libretexts.org [chem.libretexts.org]

10. chem.libretexts.org [chem.libretexts.org]

11. byjus.com [byjus.com]

12. chemguide.co.uk [chemguide.co.uk]

13. Video: Boiling Points - Concept [jove.com]

14. SSERC | Melting point determination [sserc.org.uk]

15. jan.ucc.nau.edu [jan.ucc.nau.edu]

16. Boiling Point in Chemistry: Definition, Explanation & Key Examples [vedantu.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b056435?utm_src=pdf-custom-synthesis
https://www.hmdb.ca/metabolites/HMDB0013818
https://www.hmdb.ca/metabolites/HMDB0013818
https://m.chemicalbook.com/ProductChemicalPropertiesCB9934016_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9934016.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-4-methylpentanol
https://www.biosynth.com/p/AAA10667/106-67-2-2-ethyl-4-methyl-1-pentanol
https://www.guidechem.com/trade/2-ethyl-4-methyl-1-pentanol-id5062489.html
https://www.thegoodscentscompany.com/data/rw1377761.html
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh93e4c449?context=bbe
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Wade)_Complete_and_Semesters_I_and_II/Map%3A_Organic_Chemistry_(Wade)/13%3A_Structure_and_Synthesis_of_Alcohols/13.03%3A_Physical_Properties_of_Alcohols
https://chem.libretexts.org/Bookshelves/Introductory_Chemistry/The_Basics_of_General_Organic_and_Biological_Chemistry_(Ball_et_al.)/14%3A_Organic_Compounds_of_Oxygen/14.03%3A_Physical_Properties_of_Alcohols
https://byjus.com/chemistry/physical-chemical-properties-of-alcohols/
https://www.chemguide.co.uk/organicprops/alcohols/background.html
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.vedantu.com/chemistry/boiling-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. uomus.edu.iq [uomus.edu.iq]

18. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

19. byjus.com [byjus.com]

To cite this document: BenchChem. [2-Ethyl-4-methylpentan-1-ol boiling point and melting
point]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056435#2-ethyl-4-methylpentan-1-ol-boiling-point-
and-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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